5,8-dimethoxy-4-methyl-2-[4-(2-pyridinyl)-1-piperazinyl]quinoline

• IUPAC Name: 5,8-dimethoxy-4-methyl-2-(4-pyridin-2-ylpiperazin-1-yl)quinoline
• InChI: InChI=1S/C21H24N4O2/c1-15-14-19(23-21-17(27-3)8-7-16(26-2)20(15)21)25-12-10-24(11-13-25)18-6-4-5-9-22-18/h4-9,14H,10-13H2,1-3H3
• InChI Key: RZWKPCZEJNRWHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C(C=CC(=C12)OC)OC)N3CCN(CC3)C4=CC=CC=N4
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol

Description

5,8-dimethoxy-4-methyl-2-[4-(2-pyridinyl)-1-piperazinyl]quinoline, also known as L-745,870, is a chemical compound that has been the subject of scientific research due to its potential pharmacological properties. This compound belongs to the quinoline class of molecules and has been shown to exhibit a variety of biological activities, including antipsychotic, antidepressant, and anxiolytic effects.

Mechanism of Action

The mechanism of action of 5,8-dimethoxy-4-methyl-2-[4-(2-pyridinyl)-1-piperazinyl]quinoline is not fully understood. However, it has been shown to interact with several neurotransmitter receptors, including dopamine, serotonin, and adrenergic receptors. It has been suggested that its antipsychotic effects may be due to its ability to antagonize dopamine receptors, while its antidepressant and anxiolytic effects may be related to its interaction with serotonin receptors.
Biochemical and Physiological Effects
Studies have shown that 5,8-dimethoxy-4-methyl-2-[4-(2-pyridinyl)-1-piperazinyl]quinoline has a variety of biochemical and physiological effects. It has been shown to increase dopamine release in the prefrontal cortex, which may contribute to its antipsychotic effects. It has also been shown to increase serotonin levels in the hippocampus, which may be related to its antidepressant and anxiolytic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 5,8-dimethoxy-4-methyl-2-[4-(2-pyridinyl)-1-piperazinyl]quinoline in lab experiments is its well-defined pharmacological profile. This makes it a useful tool for investigating the role of neurotransmitters in various physiological processes. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret some experimental results.

Future Directions

There are several future directions for research on 5,8-dimethoxy-4-methyl-2-[4-(2-pyridinyl)-1-piperazinyl]quinoline. One area of interest is its potential as a treatment for Parkinson's disease. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential as a treatment for psychiatric disorders. More research is needed to fully understand its mechanism of action and to determine its potential as a therapeutic agent. Finally, there is also interest in developing new synthesis methods for this compound that may be more efficient or cost-effective.

Synthesis Methods

The synthesis method of 5,8-dimethoxy-4-methyl-2-[4-(2-pyridinyl)-1-piperazinyl]quinoline has been described in the literature. One of the most common methods involves the reaction of 4-methyl-2-nitroaniline with 2-chloro-5,8-dimethoxyquinoline in the presence of a reducing agent such as iron powder. The resulting intermediate is then reacted with 2-chloropyridine and piperazine to yield the final product.

Scientific Research Applications

5,8-dimethoxy-4-methyl-2-[4-(2-pyridinyl)-1-piperazinyl]quinoline has been extensively studied for its potential pharmacological properties. It has been shown to exhibit antipsychotic, antidepressant, and anxiolytic effects in animal models. In addition, it has been investigated as a potential treatment for Parkinson's disease due to its ability to modulate dopamine receptors.